Cas no 1839186-70-7 (Methyl({[1-(4-nitrobenzenesulfonyl)pyrrolidin-2-yl]methyl})amine)

• Product Name: Methyl({[1-(4-nitrobenzenesulfonyl)pyrrolidin-2-yl]methyl})amine
• CAS No: 1839186-70-7
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5702161
• PubChem ID: 115316535
• Update Time: 2025-06-11

Methyl({[1-(4-nitrobenzenesulfonyl)pyrrolidin-2-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-[1-(4-nitrophenyl)sulfonylpyrrolidin-2-yl]methanamine
• Methyl({[1-(4-nitrobenzenesulfonyl)pyrrolidin-2-yl]methyl})amine
• 1839186-70-7
• EN300-1168194

• Inchi： 1S/C12H17N3O4S/c1-13-9-11-3-2-8-14(11)20(18,19)12-6-4-10(5-7-12)15(16)17/h4-7,11,13H,2-3,8-9H2,1H3
• InChI Key： BGJGBNMPCZVULT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC1CNC)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Methyl({[1-(4-nitrobenzenesulfonyl)pyrrolidin-2-yl]methyl})amine

Comprehensive Overview of Methyl({[1-(4-nitrobenzenesulfonyl)pyrrolidin-2-yl]methyl})amine (CAS No. 1839186-70-7)

The compound Methyl({[1-(4-nitrobenzenesulfonyl)pyrrolidin-2-yl]methyl})amine (CAS No. 1839186-70-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidine ring and a 4-nitrobenzenesulfonyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

One of the key features of Methyl({[1-(4-nitrobenzenesulfonyl)pyrrolidin-2-yl]methyl})amine is its versatility in chemical reactions. The presence of the nitrobenzenesulfonyl moiety allows for selective modifications, making it a preferred choice for synthetic chemists. Recent studies have explored its use in click chemistry and catalysis, aligning with the growing demand for efficient and sustainable synthetic methodologies. This compound is also being investigated for its potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation.

In the context of current trends, Methyl({[1-(4-nitrobenzenesulfonyl)pyrrolidin-2-yl]methyl})amine is often discussed alongside topics like green chemistry and AI-driven drug design. The compound's compatibility with environmentally friendly solvents and its predictable reactivity make it a candidate for sustainable synthesis. Additionally, its structural motifs are frequently analyzed using machine learning algorithms to predict novel drug-like properties, reflecting the intersection of chemistry and artificial intelligence.

From a commercial perspective, CAS No. 1839186-70-7 is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its stability under standard laboratory conditions and well-documented synthetic protocols contribute to its accessibility. However, researchers are advised to verify its compatibility with specific reaction conditions, as the nitro and sulfonyl groups may influence reactivity in complex systems.

Future directions for Methyl({[1-(4-nitrobenzenesulfonyl)pyrrolidin-2-yl]methyl})amine include exploring its bioactivity in cellular assays and optimizing its synthetic routes for scalability. As the pharmaceutical industry continues to prioritize small-molecule therapeutics, this compound's role in medicinal chemistry is expected to expand. Collaborative efforts between academia and industry will likely uncover new applications, further solidifying its importance in modern chemical research.